Cas no 2228358-56-1 (1-phenylcyclopropyl sulfamate)

• Product Name: 1-phenylcyclopropyl sulfamate
• CAS No: 2228358-56-1
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5999029
• PubChem ID: 165619874
• Update Time: 2025-10-22

1-phenylcyclopropyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-phenylcyclopropyl sulfamate
• EN300-1860826
• 2228358-56-1

• Inchi： 1S/C9H11NO3S/c10-14(11,12)13-9(6-7-9)8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,10,11,12)
• InChI Key： FIBOKCSGMZZEQM-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-phenylcyclopropyl sulfamate

1-Phenylcyclopropyl Sulfamate: A Comprehensive Overview

1-Phenylcyclopropyl sulfamate, identified by the CAS registry number 2228358-56-1, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a phenyl group, making it a derivative of cyclopropane with interesting electronic and structural properties. The sulfamate functional group further enhances its reactivity and potential applications in chemical synthesis and catalysis.

The structure of 1-phenylcyclopropyl sulfamate consists of a cyclopropane ring, which is known for its strained geometry and high reactivity. The phenyl group attached to the cyclopropane ring introduces aromaticity and conjugation, which can influence the electronic properties of the molecule. The sulfamate group (-SO2-NH-) adds a layer of functionality, enabling this compound to participate in various chemical reactions, including nucleophilic substitutions and catalytic processes.

Recent studies have highlighted the potential of 1-phenylcyclopropyl sulfamate in asymmetric catalysis. Researchers have explored its ability to act as a chiral auxiliary in organic synthesis, facilitating the formation of enantioselective products. This application is particularly significant in the pharmaceutical industry, where the production of chiral molecules is crucial for drug development.

In addition to its catalytic applications, 1-phenylcyclopropyl sulfamate has been investigated for its role in polymer chemistry. The strained cyclopropane ring can undergo ring-opening reactions under specific conditions, leading to the formation of novel polymer structures with unique mechanical properties. These polymers have potential applications in advanced materials, such as high-performance composites and biodegradable plastics.

The synthesis of 1-phenylcyclopropyl sulfamate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of cyclopropane derivatives with sulfonyl chlorides in the presence of a base. This method ensures high yields and good selectivity, making it suitable for large-scale production.

The physical and chemical properties of 1-phenylcyclopropyl sulfamate have been extensively studied to understand its behavior under various conditions. For instance, its thermal stability has been evaluated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), revealing its suitability for high-temperature applications. Additionally, its solubility in different solvents has been determined, which is critical for optimizing reaction conditions in industrial settings.

In terms of environmental impact, researchers have assessed the biodegradability and toxicity of 1-phenylcyclopropyl sulfamate. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental effects. However, ongoing research aims to develop more sustainable synthesis methods and recycling strategies to mitigate these issues.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of 1-phenylcyclopropyl sulfamate. Density functional theory (DFT) calculations have been used to predict its reaction pathways and transition states, aiding in the design of more efficient synthetic routes. These computational studies complement experimental work, fostering a holistic understanding of the compound's properties.

In conclusion, 1-phenylcyclopropyl sulfamate, with its unique structure and functional groups, represents a versatile compound with diverse applications across multiple disciplines. From asymmetric catalysis to polymer chemistry, this compound continues to be a subject of intense research interest. As advancements in synthetic methods and computational modeling unfold, the potential for new discoveries and innovations involving this compound remains vast.